tert-Butyl [4-(4-methoxyphenyl)piperidin-4-yl]methylcarbamate

• IUPAC Name: tert-butyl N-[[4-(4-methoxyphenyl)piperidin-4-yl]methyl]carbamate
• InChI: InChI=1S/C18H28N2O3/c1-17(2,3)23-16(21)20-13-18(9-11-19-12-10-18)14-5-7-15(22-4)8-6-14/h5-8,19H,9-13H2,1-4H3,(H,20,21)
• InChI Key: OZWIBIAUXLZPTC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1(CCNCC1)C2=CC=C(C=C2)OC
• Molecular Formula: C18H28N2O3
• DSSTOX Substance ID: DTXSID30678271
• Molecular Weight: 320.4 g/mol
• CAS RN: 1158750-79-8

Description

Tert-Butyl [4-(4-methoxyphenyl)piperidin-4-yl]methylcarbamate, also known as Boc-4-piperidinemethanol, is a chemical compound that has gained attention in scientific research due to its potential use in pharmaceuticals.

Mechanism of Action

The mechanism of action of tert-Butyl [4-(4-methoxyphenyl)piperidin-4-yl]methylcarbamatedinemethanol is not fully understood, but it is believed to act as a nucleophile in chemical reactions. tert-Butyl [4-(4-methoxyphenyl)piperidin-4-yl]methylcarbamatedinemethanol has been shown to form complexes with metal ions, which may play a role in its biological activity.
Biochemical and Physiological Effects
tert-Butyl [4-(4-methoxyphenyl)piperidin-4-yl]methylcarbamatedinemethanol has been shown to have a low toxicity profile in animal studies. It has also been shown to have anti-inflammatory and analgesic effects in rats. In addition, tert-Butyl [4-(4-methoxyphenyl)piperidin-4-yl]methylcarbamatedinemethanol has been found to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

Tert-Butyl [4-(4-methoxyphenyl)piperidin-4-yl]methylcarbamatedinemethanol has several advantages for use in lab experiments. It is a stable compound that can be stored for long periods of time. It is also relatively easy to synthesize and has a low toxicity profile. However, tert-Butyl [4-(4-methoxyphenyl)piperidin-4-yl]methylcarbamatedinemethanol can be expensive to produce, which may limit its use in large-scale experiments.

Future Directions

There are several future directions for research on tert-Butyl [4-(4-methoxyphenyl)piperidin-4-yl]methylcarbamatedinemethanol. One area of interest is its potential use in the development of new anti-cancer drugs. Another area of interest is its use as a chiral auxiliary in asymmetric synthesis. Additionally, further studies are needed to fully understand the mechanism of action of tert-Butyl [4-(4-methoxyphenyl)piperidin-4-yl]methylcarbamatedinemethanol and its potential applications in other areas of research.
Conclusion
tert-Butyl [4-(4-methoxyphenyl)piperidin-4-yl]methylcarbamatedinemethanol is a chemical compound that has gained attention in scientific research for its potential use in pharmaceuticals. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been explored in this paper. Further research is needed to fully understand the potential of tert-Butyl [4-(4-methoxyphenyl)piperidin-4-yl]methylcarbamatedinemethanol in various areas of research.

Scientific Research Applications

Tert-Butyl [4-(4-methoxyphenyl)piperidin-4-yl]methylcarbamatedinemethanol has been studied for its potential use in the development of new pharmaceuticals. One study found that tert-Butyl [4-(4-methoxyphenyl)piperidin-4-yl]methylcarbamatedinemethanol can act as a chiral auxiliary in asymmetric synthesis, allowing for the production of enantiomerically pure compounds. Another study found that tert-Butyl [4-(4-methoxyphenyl)piperidin-4-yl]methylcarbamatedinemethanol can be used in the synthesis of a novel class of anti-cancer compounds.